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Compound of Interest

Compound Name:
5-Bromo-2-

methoxybenzenesulfonyl chloride

Cat. No.: B1268023 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
methoxybenzenesulfonyl chloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-
methoxybenzenesulfonyl chloride. The following procedures are designed to ensure safe

laboratory operations and mitigate risks associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Bromo-2-methoxybenzenesulfonyl chloride is a corrosive solid that can cause severe skin

burns and eye damage.[1][2][3] It may also be corrosive to metals.[3] Due to its hazardous

nature, strict adherence to safety protocols and the use of appropriate personal protective

equipment are mandatory. This chemical is also water-sensitive, and contact with moisture can

lead to hazardous reactions.[4]

Table 1: Chemical and Safety Data Summary
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Property Value

CAS Number 23095-05-8[5][6]

Molecular Formula BrC₆H₃(OCH₃)SO₂Cl[6]

Molecular Weight 285.54 g/mol [6]

Appearance White to almost white powder or crystal[3]

Signal Word Danger[1][2][6]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1][3][6] H290: May be corrosive to

metals.[3]

GHS Pictogram GHS05 (Corrosion)[6]

Storage Class
8A - Combustible corrosive hazardous

materials[6]

Storage Temperature 2-8°C[6]

Personal Protective Equipment (PPE) Requirements:

Proper PPE acts as the final barrier against exposure and must be worn at all times when

handling this chemical.[7]

Eye and Face Protection: Chemical splash goggles used in combination with a face shield

are required to protect against splashes.[6][8][9] Standard safety glasses are not sufficient.[7]

Skin Protection: A flame-resistant lab coat, fully buttoned with sleeves extended to the wrists,

is mandatory.[4] For tasks with a high risk of splashing, a chemical-resistant apron or

coveralls should be worn over the lab coat.[9][10]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8] Inspect gloves

for any signs of damage before use.[10] Contaminated gloves should be removed and

disposed of properly, followed by thorough hand washing.

Respiratory Protection: All handling of the solid chemical should be performed in a certified

chemical fume hood to prevent inhalation of dust.[4][10] If work outside a fume hood is
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unavoidable, a NIOSH-approved respirator with appropriate cartridges for organic vapors

and acid gases (Type P3) must be used.[6]

Operational Plan for Safe Handling
A systematic approach is essential for safely managing 5-Bromo-2-methoxybenzenesulfonyl
chloride throughout its lifecycle in the laboratory.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks before accepting the

package.

Ensure the manufacturer's label is intact and legible.

Log the chemical into the laboratory's inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[11][12] The

recommended storage temperature is between 2-8°C.[6]

Keep the container tightly closed to prevent contact with moisture.[4][11] Consider using a

desiccator for storage.[4]

Store locked up in a corrosion-resistant cabinet.[1][3][13]

Segregate from incompatible materials, such as strong oxidizing agents, bases, and water.

[9][12]

3. Experimental Protocol for Handling:

Preparation: Before beginning work, read the Safety Data Sheet (SDS) thoroughly.[10]

Perform a "dry run" of the procedure without the chemical to identify potential hazards.[4]

Ensure an eyewash station and safety shower are accessible and unobstructed.[4][12]

Handling:
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Conduct all manipulations of 5-Bromo-2-methoxybenzenesulfonyl chloride inside a

certified chemical fume hood to minimize inhalation exposure.[10]

Use corrosion-resistant tools and equipment (e.g., glass, PTFE).[13]

When weighing, use a draft shield or perform the task in a powder-containment hood to

prevent dust from becoming airborne.

If making a solution, slowly add the sulfonyl chloride to the solvent. Never add solvent to

the dry chemical, especially water, as the reaction can be violent.[10]

Keep the container sealed when not in use.[13]

Cleanup:

Wipe down the work area and any contaminated equipment with an appropriate solvent.

Decontaminate all non-disposable equipment after use.

Remove PPE carefully to avoid self-contamination and dispose of it as hazardous waste.

Wash hands and arms thoroughly with soap and water after completing the work.[1][14]

Emergency Procedures
Spill Management:

Small Spill: Evacuate non-essential personnel. Wearing full PPE, cover the spill with an inert

absorbent material such as sand or vermiculite.[9] Avoid using combustible materials.

Carefully sweep the mixture into a clearly labeled, sealed container for hazardous waste

disposal.[9]

Large Spill: Evacuate the entire area immediately and alert the institution's Environmental

Health and Safety (EHS) department.[9] Do not attempt to clean it up without specialized

training and equipment.

First-Aid Measures:
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Skin Contact: Immediately remove all contaminated clothing.[2][3] Flush the affected area

with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[2]

Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

eyewash station, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses

if present and easy to do.[1] Seek immediate medical attention.[2]

Inhalation: Move the victim to fresh air immediately.[1][2] If breathing is difficult, provide

oxygen. If the victim is not breathing, begin artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth thoroughly with water. If the

person is conscious, have them drink plenty of water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical attention.[1]

Disposal Plan
All waste containing 5-Bromo-2-methoxybenzenesulfonyl chloride must be treated as

hazardous waste and disposed of according to institutional and local regulations.[1][4]

Solid Waste: Collect unused chemical and contaminated disposable materials (e.g., gloves,

absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

Liquid Waste: Collect solutions containing the chemical in a labeled, sealed, and compatible

solvent waste container.[9] Do not pour any waste down the drain.[4]

Empty Containers: Empty containers may still retain hazardous residue. They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

Dispose of the container as hazardous waste.
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Figure 1. Safe Handling Workflow for 5-Bromo-2-methoxybenzenesulfonyl chloride
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Figure 1. Logical workflow for the safe handling of 5-Bromo-2-methoxybenzenesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. fishersci.com [fishersci.com]

3. 5-Bromo-2-methoxybenzenesulfonyl Chloride | 23095-05-8 | Tokyo Chemical Industry
(India) Pvt. Ltd. [tcichemicals.com]

4. ehs.umich.edu [ehs.umich.edu]

5. calpaclab.com [calpaclab.com]

6. 5-Bromo-2-methoxybenzenesulfonyl chloride 97 23095-05-8 [sigmaaldrich.com]

7. pppmag.com [pppmag.com]

8. trimaco.com [trimaco.com]

9. benchchem.com [benchchem.com]

10. eng.uwo.ca [eng.uwo.ca]

11. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager
[labmanager.com]

12. actenviro.com [actenviro.com]

13. CCOHS: How to Work Safely with - Hazardous Products using the [ccohs.ca]

14. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-2-
methoxybenzenesulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268023#personal-protective-equipment-for-
handling-5-bromo-2-methoxybenzenesulfonyl-chloride]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1268023?utm_src=pdf-body
https://www.benchchem.com/product/b1268023?utm_src=pdf-body
https://www.benchchem.com/product/b1268023?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/5-bromo-2-methoxybenzenesulfonyl-chloride-pd180521117532.html
https://www.fishersci.com/store/msds?partNumber=AAA1429314&productDescription=5-BRMO-2-METHOXYBNZENESULF+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/B3965
https://www.tcichemicals.com/IN/en/p/B3965
https://ehs.umich.edu/wp-content/uploads/2022/11/WaterSensitiveChemicals.docx
https://www.calpaclab.com/5-bromo-2-methoxybenzenesulfonyl-chloride-5g-each/spc-tci-b3965-5g
https://www.sigmaaldrich.com/US/en/product/aldrich/544515
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Sulfonylbis_1_phenylethanone.pdf
https://www.eng.uwo.ca/research/afm/documents/cmatsadd.pdf
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.actenviro.com/corrosive-chemicals/
https://www.ccohs.ca/oshanswers/chemicals/howto/corrosion.html
https://aksci.com/sds/Z6157_SDS.pdf
https://www.benchchem.com/product/b1268023#personal-protective-equipment-for-handling-5-bromo-2-methoxybenzenesulfonyl-chloride
https://www.benchchem.com/product/b1268023#personal-protective-equipment-for-handling-5-bromo-2-methoxybenzenesulfonyl-chloride
https://www.benchchem.com/product/b1268023#personal-protective-equipment-for-handling-5-bromo-2-methoxybenzenesulfonyl-chloride
https://www.benchchem.com/product/b1268023#personal-protective-equipment-for-handling-5-bromo-2-methoxybenzenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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